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Compound of Interest

Compound Name: 2-Iodoheptane

Cat. No.: B101077 Get Quote

Essential Safety and Handling Guide for 2-
Iodoheptane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for handling 2-Iodoheptane in

a laboratory setting. Adherence to these procedures is essential for ensuring personal safety

and environmental protection.

I. Hazard Identification and Safety Data
2-Iodoheptane is a halogenated alkane that requires careful handling due to its potential

hazards. While specific toxicity data for 2-Iodoheptane is limited, related compounds such as

1-Iodoheptane and 2-Iodobutane are known to cause skin, eye, and respiratory irritation.[1][2] It

is crucial to handle this chemical with appropriate caution.

Key Hazards:

Skin Irritation: Prolonged or repeated contact may cause skin irritation.

Eye Irritation: Can cause serious eye irritation.[1][2]

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.[2]
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Flammability: While not highly flammable, it is a combustible liquid.[1]

The following table summarizes key physical and chemical properties of 2-Iodoheptane for

quick reference.

Property Value

Molecular Formula C₇H₁₅I

Molecular Weight 226.10 g/mol

Appearance Liquid

Boiling Point 204 °C (for 1-Iodoheptane)

Flash Point 78 °C (for 1-Iodoheptane)

CAS Number 18589-29-2

II. Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first lines of defense against chemical exposure.

The following PPE is mandatory when handling 2-Iodoheptane.
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PPE Category Specifications

Eye and Face Protection

Chemical safety goggles are required. A face

shield should be worn over safety glasses if

there is a splash hazard.

Hand Protection

Wear chemical-resistant gloves. Nitrile gloves

are a common choice for incidental contact, but

for prolonged handling, heavier-duty gloves

such as Viton or laminate gloves should be

considered. Always inspect gloves for integrity

before use and change them immediately if

contaminated.

Body Protection

A chemical-resistant laboratory coat must be

worn and fully buttoned. For larger quantities or

procedures with a higher risk of splashing, a

chemical-resistant apron over the lab coat is

recommended.

Respiratory Protection

All handling of 2-Iodoheptane should be

conducted within a certified chemical fume hood

to minimize inhalation exposure. If work outside

a fume hood is unavoidable, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.

III. Operational Plan for Handling 2-Iodoheptane
A systematic approach is crucial for the safe handling of 2-Iodoheptane. The following step-by-

step plan outlines the procedures for pre-handling, handling, and post-handling activities.

A. Pre-Handling Preparations

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of 2-Iodoheptane to be used, potential for exposure, and

emergency procedures.
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Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

manipulations of 2-Iodoheptane must be performed within the fume hood.

PPE Inspection: Before entering the laboratory, inspect all required PPE for integrity. This

includes checking gloves for tears and ensuring safety goggles provide a complete seal.

Spill Kit: Have a spill kit readily available that is appropriate for handling halogenated organic

compounds. This should include absorbent materials like vermiculite or sand, and a sealed

container for waste.

B. Handling Procedure

Work Area Preparation: Designate a specific area within the chemical fume hood for handling

2-Iodoheptane. Cover the work surface with absorbent, disposable bench paper.[3]

Weighing: If weighing the liquid, do so in the fume hood.

In Solution: When preparing solutions, add 2-Iodoheptane slowly to the solvent to avoid

splashing.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Storage: Store 2-Iodoheptane in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area away from incompatible materials such as strong oxidizing agents

and bases.[1]

C. Post-Handling Procedures

Decontamination: Decontaminate all glassware and equipment that has come into contact

with 2-Iodoheptane.

Waste Disposal: Segregate and dispose of all waste materials according to the disposal plan

outlined below.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.
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IV. Disposal Plan for 2-Iodoheptane
Proper disposal of 2-Iodoheptane is critical to prevent environmental contamination and

ensure regulatory compliance. As a halogenated organic compound, it must be treated as

hazardous waste.

Step-by-Step Disposal Procedure:

Segregation: Collect all waste containing 2-Iodoheptane, including unused product, reaction

residues, and contaminated materials (e.g., pipette tips, gloves, bench paper), in a

designated hazardous waste container.

Waste Container: The container must be made of a material compatible with halogenated

organic compounds (e.g., glass or polyethylene) and have a secure, leak-proof lid.

Labeling: The container must be clearly labeled as "Hazardous Waste" and "Halogenated

Organic Waste." The label must also identify the contents, including "2-Iodoheptane" and

any other chemicals present in the waste mixture.

Storage of Waste: Store the sealed and labeled waste container in a designated satellite

accumulation area that is well-ventilated and secure, away from heat and ignition sources.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the

waste. Provide them with a copy of the Safety Data Sheet (SDS) for 2-Iodoheptane.

What Not to Do:

DO NOT dispose of 2-Iodoheptane down the drain.[4]

DO NOT mix halogenated waste with non-halogenated organic waste.[5][6][7] This is crucial

as the disposal methods and costs for these two types of waste are different.[7][8]

DO NOT evaporate 2-Iodoheptane in the fume hood as a means of disposal.

V. Emergency Procedures
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Spill: In the event of a small spill within the fume hood, use an absorbent material to contain

and clean it up. Place the contaminated absorbent material in a sealed container for

hazardous waste disposal. For larger spills, evacuate the area and contact your institution's

EHS office immediately.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Below is a logical workflow for the safe handling and disposal of 2-Iodoheptane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b101077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Handling Handling (in Fume Hood)

Post-Handling

Disposal

Risk Assessment PPE Inspection Fume Hood Check Spill Kit Ready Prepare Work Area

Weighing/Transfer

Reaction/Procedure

Decontaminate Equipment Segregate Waste

Hand Washing Label Halogenated Waste

Store in Satellite Area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Iodoheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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